4-octylbenzenesulfonyl Chloride

• CAS No.: 54997-91-0
• Molecular Formula: C14H21ClO2S
• Molecular Weight: 288.8 g/mol
• IUPAC Name: 4-octylbenzenesulfonyl chloride
• InChI: InChI=1S/C14H21ClO2S/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)18(15,16)17/h9-12H,2-8H2,1H3
• InChI Key: XCVFPNHQWVSCQJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC=C(C=C1)S(=O)(=O)Cl

Description

4-octylbenzenesulfonyl Chloride is a useful research compound. Its molecular formula is C14H21ClO2S and its molecular weight is 288.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-phenyloctane (5.86 g, 30.8 mmol) in CHCl3 (50 mL) was added chlorosulfonic acid (17 mL, 29.8 g, 256 mmol) and the mixture was stirred at rt for 20 h. The mixture was poured on ice (200 mL) and extracted with EtOAc (3×100 mL). The combined extracts were washed with water, a solution of NaHCO3, and water, dried (Na2SO4), and concentrated in vacuo. The yellow oily residue (ca 80% yield) was used without further purification in the next reaction; 1H NMR (300 MHz, CDCl3) δ 0.87 (t, 3H, J=7 Hz), 1.27-1.32 (m, 10H), 1.64-1.66 (m, 2H), 2.72 (t, 2H, J=8 Hz), 7.42 (d, 2H, J=8 Hz), 7.93 (d, 2H, J=8 Hz).